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Compound of Interest

Compound Name:
Stearyltrimethylammonium

chloride

Cat. No.: B087137 Get Quote

Technical Support Center:
Stearyltrimethylammonium Chloride (STAC)
This guide provides comprehensive technical support for researchers, scientists, and drug

development professionals on the safe handling and disposal of Stearyltrimethylammonium
chloride (STAC) in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Stearyltrimethylammonium chloride (STAC) and what are its primary hazards?

A1: Stearyltrimethylammonium chloride (CAS No. 112-03-8) is a cationic surfactant.[1][2] It

is crucial to be aware of its significant hazards. According to the Globally Harmonized System

(GHS), STAC is classified as:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[3]

Skin Corrosion/Irritation (Sub-category 1C): Causes severe skin burns and eye damage.[3]

Serious Eye Damage (Category 1): Causes serious eye damage.[3]
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Hazardous to the aquatic environment, short-term (Acute - Category 1) and long-term

(Chronic - Category 1): Very toxic to aquatic life with long-lasting effects.[3]

Q2: What are the immediate first aid procedures in case of exposure to STAC?

A2: Immediate and appropriate first aid is critical. Follow these steps:

If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Get medical help

immediately.[3]

If on Skin: Take off immediately all contaminated clothing. Wash the affected area with plenty

of water. Get emergency medical help immediately.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and get medical help.[3]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3]

Q3: What personal protective equipment (PPE) is mandatory when handling STAC?

A3: Due to its corrosive and toxic nature, a comprehensive suite of PPE is required:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, inspected before use)

and impervious clothing, such as a full-body suit or lab coat, to prevent skin contact.[4]

Respiratory Protection: If working with the powder form where dust can be generated, or if

exposure limits are exceeded, use a full-face respirator.[3]

General Hygiene: Always wash hands thoroughly after handling STAC, before breaks, and at

the end of the workday. Do not eat, drink, or smoke in the laboratory.[5]

Q4: How should I properly store STAC in the lab?

A4: Store STAC in a cool, dry, and well-ventilated area.[5] The container must be kept tightly

closed. It should be stored locked up and away from incompatible materials, such as strong

oxidizing agents.[1][6]
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Q5: Can I dispose of STAC down the sink?

A5: No. STAC is very toxic to aquatic life.[3] Do not let the product enter drains.[5] All waste

containing STAC must be treated as hazardous waste and disposed of through a licensed

waste disposal contractor in accordance with local, regional, and national regulations.[4][7]

Troubleshooting Guides
Scenario 1: I've spilled a small amount of solid STAC powder on the lab bench.

Problem: A minor spill of STAC powder has occurred in a contained area.

Solution:

Alert Personnel: Immediately alert others in the vicinity.

Don PPE: Ensure you are wearing the appropriate PPE (safety goggles, gloves, lab coat,

and respirator if dust is present).

Contain the Spill: Prevent the spread of the dust. Avoid any actions that could make the

powder airborne.

Clean-up: Gently sweep or scoop the solid material into a suitable, labeled, and closed

container for disposal. You may need to add a dust suppressant.

Decontaminate: Wipe the spill area with a wet paper towel. Dispose of the paper towel as

hazardous waste.

Dispose: Label the container with the spilled waste clearly and dispose of it as hazardous

chemical waste according to your institution's guidelines.[8][9]

Scenario 2: The STAC solution I'm working with appears to have solidified or precipitated.

Problem: STAC solutions, particularly at lower temperatures, may partially or fully solidify.[6]

Solution:

Safety First: Ensure the container is securely sealed.
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Gentle Warming: Taking appropriate fire safety precautions, gently warm the container in a

water bath. Do not use an open flame.

Mixing: Once the solution has returned to a liquid state, mix it gently to ensure

homogeneity before use.

Storage Review: Consider if the storage temperature is too low and adjust if necessary,

keeping it in a cool but not cold environment.

Data Presentation
Table 1: Physical and Chemical Properties of Stearyltrimethylammonium Chloride

Property Value Source

CAS Number 112-03-8 [10]

Molecular Formula C₂₁H₄₆ClN [10]

Molecular Weight 348.05 g/mol [10]

Appearance
White or light yellow

solid/powder
[3][5]

Melting Point ~60-104 °C [3][5]

Boiling Point >200 °C [5]

Density ~0.91 - 1.0 g/cm³ (at 20°C) [3][5]

Water Solubility
Low solubility (1.759 - 49 mg/L

at 25°C)
[1][3]

Solubility in Organic Solvents Soluble in ethanol and acetone [5]

Table 2: Toxicological Data for Stearyltrimethylammonium Chloride
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Toxicity Endpoint Value Species Source

LD50 (Oral) 702.5 mg/kg Rat (female) [3]

LD50 (Oral) 536 mg/kg Mouse [11][12]

LD50 (Dermal) 1300 mg/kg Rabbit (male) [3]

LC50 (Fish, 96h) 0.064 mg/L Danio rerio [3]

EC50 (Daphnia, 48h) 0.037 mg/L Daphnia magna [3]

EC50 (Algae, 96h) 0.11 mg/L
Pseudokirchneriella

subcapitata
[3]

Experimental Protocols
Cited Protocol: Use of a Cationic Surfactant in Nanoparticle Synthesis

Stearyltrimethylammonium chloride (STAC) is a cationic surfactant and can be used in

procedures where such properties are required, for example, as a capping or stabilizing agent

in the synthesis of nanoparticles. The following protocol is adapted for the synthesis of gold

nanoparticles using a similar cationic surfactant, Hexadecyltrimethylammonium chloride

(CTAC), and illustrates a typical application.

Protocol: Synthesis of Gold Nanotriangles using a Cationic Surfactant[13]

Objective: To synthesize gold nanotriangles (AuNTs) using a seed-mediated growth

approach with a cationic surfactant as a capping agent.

Materials:

Hexadecyltrimethylammonium chloride (CTAC) solution (100 mM)

Gold(III) chloride trihydrate (HAuCl₄) solution (50 mM)

Sodium borohydride (NaBH₄) solution (10 mM, ice-cold)

Ascorbic acid (AA) solution (100 mM)
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Deionized water

Procedure:

Seed Preparation:

In a flask, mix 10 mL of 100 mM CTAC solution with 300 µL of 50 mM HAuCl₄.

While stirring vigorously, rapidly inject 600 µL of ice-cold 10 mM NaBH₄ solution.

The solution will turn brownish-yellow, indicating the formation of seed nanoparticles.

Age the seed solution for at least 2 hours before use.[13]

Growth Solution Preparation:

Combine 1.6 mL of 100 mM CTAC, 8 mL of water, and 40 µL of 50 mM HAuCl₄.

Just before use, add 40 µL of 100 mM ascorbic acid.

Nanotriangle Growth:

Add a small volume of the aged seed solution to the growth solution.

Allow the reaction to proceed until a color change indicates the formation of

nanotriangles.

Purification:

Centrifuge the solution to pellet the nanoparticles.

Remove the supernatant and resuspend the nanoparticles in deionized water. Repeat

this washing step to remove excess reactants.

Mandatory Visualization
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Immediate Actions

Decision Point

Minor Spill Cleanup Major Spill Response

STAC Spill Occurs

Alert Personnel in Area

Evacuate Immediate Area

Assess Spill Hazard
(Size, Location, Form)

Is it a Minor Spill
& Can Be Handled Safely?

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Yes

Contact Emergency Personnel
(EHS / Safety Officer)

No

Contain Spill
(Prevent Spread/Dust)

Clean Up Spill
(Absorb Liquid / Sweep Solid)

Package Waste in
Sealed, Labeled Container

Decontaminate Area
& Equipment

Dispose as
Hazardous Waste

Secure the Area
(Close Doors, Restrict Access)

Await Arrival of
Trained Responders
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Waste Generation

Waste Characterization

Liquid Waste Disposal Solid Waste Disposal

Final Disposal

STAC Waste Generated
(Unused chemical, contaminated labware,

spill cleanup material)

Is the waste contaminated
with STAC?

Is the waste liquid or solid?

Yes

DO NOT dispose
down the sink or
in regular trash.

Collect in a designated,
leak-proof, compatible,
and sealed container.

Liquid

Collect in a designated,
sealed container or double-bag.

Solid

Label container clearly:
'Hazardous Waste - STAC'

Store waste in a designated
secondary containment area.

Label container clearly:
'Hazardous Waste - STAC'

Arrange for pickup by a
licensed waste disposal contractor.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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